3-Chloro-4-methoxybenzenesulfonyl chloride
Cat. No. B1357326
Key on ui cas rn:
22952-43-8
M. Wt: 241.09 g/mol
InChI Key: UMTPXDWZAKJPNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Cl:1][S:2](=[O:3])(=[O:4])[OH:5].[Cl:6][c:7]1[c:8]([O:13][CH3:14])[cH:9][cH:10][cH:11][cH:12]1>>[Cl:1][S:2](=[O:3])(=[O:5])[c:11]1[cH:10][cH:9][c:8]([O:13][CH3:14])[c:7]([Cl:6])[cH:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccccc1Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(S(=O)(=O)Cl)cc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
